Cas no 17635-28-8 (6-Quinoxalinecarbonitrile,2,3-dimethyl-)
17635-28-8 structure
Product Name:6-Quinoxalinecarbonitrile,2,3-dimethyl-
CAS No:17635-28-8
MF:C11H9N3
MW:183.209261655807
CID:122462
PubChem ID:45099880
Update Time:2025-04-18
6-Quinoxalinecarbonitrile,2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinoxalinecarbonitrile,2,3-dimethyl-
- 2,3-DIMETHYLQUINOXALINE-6-CARBONITRILE
- 6-Quinoxalinecarbonitrile,2,3-dimethyl-(8CI,9CI)
- 17635-28-8
- DTXSID20668186
- AKOS006242946
-
- Inchi: 1S/C11H9N3/c1-7-8(2)14-11-5-9(6-12)3-4-10(11)13-7/h3-5H,1-2H3
- InChI Key: IECMSDTYWFSMTB-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C)N=C2C=CC(C#N)=CC=12
Computed Properties
- Exact Mass: 183.07977
- Monoisotopic Mass: 183.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.6A^2
Experimental Properties
- PSA: 49.57
6-Quinoxalinecarbonitrile,2,3-dimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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